Cas no 7294-05-5 (2,2,3-trimethyl-3-pentanol)

• Product Name: 2,2,3-trimethyl-3-pentanol
• CAS No: 7294-05-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 977657
• PubChem ID: 23718
• Update Time: 2025-04-19

2,2,3-trimethyl-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethyl-3-pentanol
• 3,4,4-Trimethyl-3-pentanol
• 3-Pentanol,2,2,3-trimethyl
• EINECS 230-727-0
• Methylaethyl-tert-butyl-carbinol
• methyl-ethyl-tert-butyl-carbinol
• MFCD00046582
• SCHEMBL2871409
• AKOS009156431
• 2,2,3-Trimethylpentan-3-ol
• NS00044130
• 7294-05-5
• DTXSID80875773
• 3-Pentanol, 2,2,3-trimethyl-
• KLIHWYNSISMOMR-UHFFFAOYSA-N
• FT-0636420
• DB-055702

• Inchi： 1S/C8H18O/c1-6-8(5,9)7(2,3)4/h9H,6H2,1-5H3
• InChI Key： KLIHWYNSISMOMR-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C(C)(C)C

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0,845 g/cm3
• Melting Point: -6°C
• Boiling Point: 152-156°C
• Refractive Index: 1.4365
• PSA: 20.23000
• LogP: 2.19350

2,2,3-trimethyl-3-pentanol Security Information

• Hazardous Material transportation number：UN 1987
• Hazard Category Code： 10
• Safety Instruction： S23; S24/25
• Safety Term：S23;S24/25
• HazardClass：3
• Risk Phrases：R10